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Compound of Interest

Compound Name: 7-Methoxy-2-tetralone

Cat. No.: B1200426 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of 7-
Methoxy-2-tetralone in the synthesis of various pharmaceutical intermediates and active

pharmaceutical ingredients (APIs). 7-Methoxy-2-tetralone is a valuable building block in

medicinal chemistry, offering a versatile scaffold for the construction of complex molecular

architectures with diverse biological activities. Its utility has been demonstrated in the synthesis

of opioid receptor modulators, dopamine agonists, and topoisomerase inhibitors.

Overview of 7-Methoxy-2-tetralone
7-Methoxy-2-tetralone is a bicyclic aromatic ketone with the chemical formula C₁₁H₁₂O₂.[1][2]

Its structure, featuring a methoxy-substituted aromatic ring fused to a cyclohexanone, provides

reactive sites for a variety of chemical transformations, making it an ideal starting material for

multi-step syntheses.

Table 1: Physicochemical Properties of 7-Methoxy-2-tetralone
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Property Value Reference

CAS Number 4133-34-0 [1][2][3]

Molecular Formula C₁₁H₁₂O₂ [1][2][3]

Molecular Weight 176.21 g/mol [1][2][4]

Appearance
Solid, Clear yellow to orange

liquid after melting
[1][3]

Boiling Point 124-126 °C/1.5 mmHg [1][4]

Density 1.13 g/mL at 25 °C [1][4]

Storage Temperature 2-8°C [1][3][4]

Applications in Pharmaceutical Intermediate
Synthesis
7-Methoxy-2-tetralone serves as a key starting material for the synthesis of several classes of

biologically active compounds.

Synthesis of Dezocine (Opioid Receptor Modulator)
Dezocine is an atypical opioid analgesic.[1] The synthesis of dezocine can be initiated from a

derivative of 7-Methoxy-2-tetralone, specifically 1-methyl-7-methoxy-2-tetralone.
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Dezocine Synthesis

1-Methyl-7-methoxy-2-tetralone
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5,11-methanobenzocyclodecen-13-one

Oxime Formation
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Isomeric Mixture of Amines

Crystallization & Cleavage

HBr

Dezocine
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Caption: Synthetic workflow for Dezocine.
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Dezocine acts as a partial agonist at the µ-opioid receptor (MOR) and an antagonist at the κ-

opioid receptor (KOR). It also functions as a serotonin-norepinephrine reuptake inhibitor

(SNRI). Its biased agonism at the MOR, activating G-protein signaling without significant β-

arrestin recruitment, may contribute to its reduced side-effect profile compared to traditional

opioids.

Dezocine Signaling
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Caption: Signaling pathway of Dezocine.

Synthesis of 2-Substituted Octahydrobenzo[f]quinolines
(Dopamine Agonists)
7-Methoxy-2-tetralone is a precursor for the synthesis of 2-substituted

octahydrobenzo[f]quinolines, which have shown potential as dopamine agonists. A key step in

this synthesis is the conversion of the tetralone to an aminotetralin derivative.
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Octahydrobenzo[f]quinoline Synthesis

7-Methoxy-2-tetralone
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Appropriate Reagents

Octahydrobenzo[f]quinoline Scaffold
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2-Substituted Octahydrobenzo[f]quinolines

Click to download full resolution via product page

Caption: Workflow for Octahydrobenzo[f]quinoline synthesis.

Dopamine agonists mimic the action of dopamine by binding to and activating dopamine

receptors (D1-like and D2-like families). This activation modulates downstream signaling
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cascades, such as the adenylyl cyclase pathway, which are crucial for various neurological

processes.
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Dopamine Agonist Signaling
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Benzo[i]phenanthridine Synthesis
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Topoisomerase I Inhibitor Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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